Cas no 3562-84-3 (Benzbromarone)

• Product Name: Benzbromarone
• CAS No: 3562-84-3
• MF: C₁₇H₁₂Br₂O₃
• MW: 424.083383560181
• MDL: MFCD00078962
• CID: 44269
• PubChem ID: 24891861
• Update Time: 2025-10-24

Benzbromarone Chemical and Physical Properties

Names and Identifiers

• benzbromarone
• (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-methanon
• 3-(3,5-dibromo-4-hydroxybenzoyl)-2-ethyl-benzofura
• 3,5-dibromo-4-hydroxyphenyl2-ethyl-3-benzofuranylketone
• benzbromaron
• desuric
• exurate
• ketone,3,5-dibromo-4-hydroxyphenyl2-ethyl-3-benzofuranyl
• l2214
• (3,5-dibromo-4-hydroxyphenyl)-(2-ethyl-1-benzofuran-3-yl)methanone
• (3,5-Dibromo-4-hydroxyphenyl)-(2-ethylbenzofuran-3-yl)methanone
• (3,5-dibromo-4-hydroxyphenyl)-(2-ethyl-3-benzofuranyl) methanone
• (3,5-dibromo-4-hydroxyphenyl)(2-ethylbenzofuran-3-yl)methanone
• 2-Ethyl-3-(3,5-dibromo-4-hydroxybenzoyl)benzofuran
• 3-(3,5-Dibromo-4-hydroxybenzoyl)-2-ethylbenzofuran
• Hipurik
• Minuric
• Narcaricin
• Normurat
• Uricovac
• Urinorm
• (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone
• Azubromaron
• L 2214-Labaz
• Uroleap (TN)
• Harolan
• Methanone, (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
• MJ 10061
• 3,5-Dibromo-4-hydroxyphenyl-2-ethyl-3-benzofuranyl ketone
• 2-Ethyl-3-(3,5-dibrom-4-hydroxybenzoyl)benzofuran
• L 2214
• Benzbromaronum [INN-Latin]
• Benzobromarona [INN-Spanish]
• Benzbromarone [USAN:INN:BAN]
• L2214-Labaz
• (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-1-benz
• AKOS015895856
• Benzbromarone, European Pharmacopoeia (EP) Reference Standard
• NCIStruc1_001498
• NCIStruc2_001681
• s4221
• NCGC00013895-03
• ML054
• AM20040270
• KS-1292
• MLS001074105
• Prestwick3_000370
• BENZBROMARONE [MI]
• Benzbromarone 100 microg/mL in Acetonitrile
• NCI60_041884
• 2,6-dibromo-4-[(2-ethyl-1-benzofuran-3-yl)carbonyl]phenol
• Benzpromarone
• MLS000737128
• 3,5-Dibromo-4-hydroxyphenyl 2-ethyl-3-benzofuranyl Ketone
• (3,5-dibromo-4-hydroxy-phenyl)-(2-ethylbenzofuran-3-yl)methanone
• Uroleap
• NSC-759281
• Prestwick_709
• HMS3394K05
• Ketone,5-dibromo-4-hydroxyphenyl 2-ethyl-3-benzofuranyl
• NCI85433
• [3,5-bis(bromanyl)-4-oxidanyl-phenyl]-(2-ethyl-1-benzofuran-3-yl)methanone
• BENZBROMARONE [EP MONOGRAPH]
• Q410435
• NCGC00013895-02
• Oprea1_140235
• (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone #
• BRD-K11717138-001-16-2
• HMS2052K05
• 4POG0RL69O
• Benzbromarone, analytical standard
• CPD000058310
• NSC 85433
• NCGC00013895-09
• BRN 0273668
• DTXSID4022652
• SY018127
• 3562-84-3
• Methanone,5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
• BCP07515
• HMS2096I21
• NSC759281
• Methanone, (3, 5-dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)-
• A822914
• CAS-3562-84-3
• 3-(3,5-Dibromo-4-Hydroxy-Benzoyl)-2-Ethyl Benzofuran
• CS-4740
• SR-01000003082
• benzbromarone; bzm; 3-(3,5-dibromo-4-hydroxybenzoyl)-2-ethylbenzofuran; (3,5-dibromo-4-hydroxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone
• R75
• UNII-4POG0RL69O
• HMS3652H15
• MFCD00078962
• HMS2093J04
• NSC-85433
• AC-6162
• NCGC00013895-11
• NCGC00022066-04
• SR-01000003082-5
• HMS3744G15
• Benzbromarone, certified reference material, TraceCERT(R)
• Besuric
• Tox21_110041
• Prestwick0_000370
• Benzbromarone (JP17/USAN/INN)
• EINECS 222-630-7
• NCGC00013895-07
• Benzofuran, 3-(3,5-dibromo-4-hydroxybenzoyl)-2-ethyl-
• BENZBROMARONE [INN]
• Benzbromarone(USAN)
• EX-A1131
• MJ-10061
• NCGC00013895-04
• L-2214
• BENZBROMARONE [USAN]
• MLS001424143
• NC00334
• CHEBI:3023
• HMS1569I21
• NCGC00013895
• NS00001815
• 3, 5-Dibromo-4-hydroxyphenyl-2-ethyl-3-benzofuranyl ketone
• DTXCID702652
• Benzbromarone,(S)
• Max-uric
• NSC85433
• Tox21_110041_1
• MLS000028522
• HMS3713I21
• cid_2333
• (3,5-dibromo-4-hydroxyphenyl)-(2-ethyl-3-benzofuranyl)methanone
• Opera_ID_1282
• BPBio1_000549
• Benzbromarone 1.0 mg/ml in Methanol
• FT-0602164
• NCGC00013895-06
• SPBio_002420
• CCG-37198
• UNM000001228903
• Prestwick2_000370
• SMR000058310
• BSPBio_000499
• SW196858-4
• NCGC00013895-05
• B4099
• Benzbromaronum
• BRD-K11717138-001-03-0
• DB12319
• Pharmakon1600-01505971
• D01056
• BDBM50158460
• Benzobromarona
• NCGC00013895-08
• SBI-0055383.P002
• SR-01000003082-6
• CHEMBL388590
• HY-B1135
• BENZBROMARONE [MART.]
• KETONE, 3,5-DIBROMO-4-HYDROXYPHENYL 2-ETHYL-3-BENZOFURANYL
• BENZBROMARONE [WHO-DD]
• HMS2230D20
• 3-[3,5-DIBROMO-4-HYDROXYBENZOYL]-2-ETHYLBENZOFURAN
• (2-Ethyl-3-benzofuranyl)-(3,5-dibrom-4-hydroxyphenyl)keton
• NCGC00013895-01
• BENZBROMARONE [JAN]
• Prestwick1_000370
• SCHEMBL48993
• (3,5-Dibromo-4-hydroxyphenyl)(2-ethyl-3-benzofuranyl)methanone
• NCGC00013895-13
• BRD-K11717138-001-30-3
• Benzbromarone (JP18/USAN/INN)
• benzbromaron?
• BRD-K11717138-001-29-5
• Benzbromarone

• MDL： MFCD00078962
• Inchi： 1S/C17H12Br2O3/c1-2-13-15(10-5-3-4-6-14(10)22-13)16(20)9-7-11(18)17(21)12(19)8-9/h3-8,21H,2H2,1H3
• InChI Key： WHQCHUCQKNIQEC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C1=C(CC)OC2C=CC=CC1=2)=O)Br)O

Computed Properties

• Exact Mass: 421.91500
• Monoisotopic Mass: 421.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.7
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.6211 (rough estimate)
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point:
• Flash Point: 264.7ºC
• Refractive Index: 1.6010 (estimate)
• PSA: 50.44000
• LogP: 5.45680
• Merck: 1065

Benzbromarone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：OB1804200
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Benzbromarone

Benzbromarone: A Comprehensive Overview of CAS No. 3562-84-3 in Modern Chemical and Pharmaceutical Research

Benzbromarone (CAS No. 3562-84-3) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and multifaceted biological activities. This compound, characterized by its brominated aromatic structure, has been extensively studied for its potential therapeutic applications, particularly in the management of metabolic disorders and inflammatory conditions. The detailed exploration of Benzbromarone not only highlights its chemical significance but also underscores its relevance in contemporary medical research.

The molecular structure of Benzbromarone consists of a brominated benzene ring fused with a pyrazole moiety, which contributes to its distinctive pharmacological profile. This arrangement allows for selective interactions with various biological targets, making it a promising candidate for drug development. Recent studies have demonstrated that Benzbromarone exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In the realm of metabolic research, Benzbromarone has been investigated for its role in regulating lipid metabolism. Preliminary findings suggest that it may enhance the breakdown of triglycerides and improve insulin sensitivity, offering potential benefits in the treatment of obesity and type 2 diabetes. These effects are thought to be mediated through interactions with peroxisome proliferator-activated receptors (PPARs), which are critical regulators of lipid homeostasis.

The pharmacokinetic profile of Benzbromarone is another area of active investigation. Studies have revealed that it exhibits moderate oral bioavailability and a relatively long half-life, suggesting that it could be administered less frequently while maintaining therapeutic efficacy. Additionally, its metabolism appears to involve cytochrome P450 enzymes, which are central to drug metabolism in the human body. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

Recent advancements in computational chemistry have enabled more precise modeling of Benzbromarone's interactions with biological targets. Molecular docking studies have identified specific binding sites on enzymes and receptors that are relevant to its therapeutic effects. These insights have guided the design of analogs with enhanced potency and selectivity, paving the way for next-generation pharmaceutical agents.

The clinical potential of Benzbromarone has also been explored in the context of neurodegenerative diseases. Emerging evidence suggests that it may exert neuroprotective effects by mitigating oxidative damage and inhibiting inflammatory responses in neuronal cells. While further research is needed to validate these findings, they hold promise for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Benzbromarone (CAS No. 3562-84-3) represents a compelling subject of study in modern chemical and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for investigating metabolic disorders, inflammation, and neurodegenerative diseases. As research continues to uncover new aspects of its pharmacology, Benzbromarone is poised to play a significant role in the development of innovative therapeutic strategies.